Cas no 674781-15-8 (6b,21-Dihydroxy-Eplerenone)

• Product Name: 6b,21-Dihydroxy-Eplerenone
• CAS No: 674781-15-8
• CID: 4656682
• Update Time: 2025-10-21

6b,21-Dihydroxy-Eplerenone Chemical and Physical Properties

Names and Identifiers

• 6b,21-Dihydroxy-Eplerenone

Additional information on 6b,21-Dihydroxy-Eplerenone

6b,21-Dihydroxy-Eplerenone: A Comprehensive Overview

6b,21-Dihydroxy-Eplerenone, also known by its CAS Registry Number 674781-15-8, is a compound of significant interest in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structure, synthesis, pharmacological properties, and recent advancements related to 6b,21-Dihydroxy-Eplerenone.

The chemical structure of 6b,21-Dihydroxy-Eplerenone is characterized by a steroidal skeleton with hydroxyl groups at positions 6b and 21. This configuration imparts unique physicochemical properties to the molecule, making it a promising candidate for various biological applications. Recent studies have highlighted its potential as a modulator of steroid hormone receptors, particularly the androgen receptor (AR). This property has led researchers to explore its role in treating conditions such as prostate cancer, where AR signaling plays a pivotal role.

One of the most significant breakthroughs in the study of 6b,21-Dihydroxy-Eplerenone involves its mechanism of action. Unlike traditional anti-androgens that primarily target the AR ligand-binding domain, this compound exhibits a novel mechanism by interfering with the stability of the AR protein itself. This approach has shown promise in preclinical models, where it demonstrated potent anti-tumor activity in prostate cancer xenografts. The ability to destabilize AR suggests that 6b,21-Dihydroxy-Eplerenone could overcome resistance mechanisms observed with conventional therapies.

Another area of active research is the optimization of synthetic routes for 6b,21-Dihydroxy-Eplerenone. Traditional methods often involve multi-step processes with low yields and harsh reaction conditions. Recent advancements have focused on developing more efficient and scalable synthesis pathways. For instance, researchers have employed enzymatic hydroxylation techniques to selectively introduce hydroxyl groups at the desired positions. These methods not only improve yield but also reduce environmental impact, aligning with green chemistry principles.

In addition to its pharmacological applications, 6b,21-Dihydroxy-Eplerenone has shown potential in diagnostic applications. Its ability to bind specifically to certain receptors makes it a candidate for imaging agents in nuclear medicine. Early studies suggest that radiolabeled derivatives could provide real-time visualization of AR expression in vivo, offering a powerful tool for disease diagnosis and treatment monitoring.

The safety profile of 6b,21-Dihydroxy-Eplerenone has also been extensively evaluated in preclinical studies. Results indicate that it exhibits minimal toxicity at therapeutic doses, with no significant adverse effects on major organ systems. This favorable safety profile underscores its potential for clinical translation and long-term use in patients.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the development of 6b,21-Dihydroxy-Eplerenone-based therapies. Ongoing clinical trials are assessing its efficacy in treating hormone-sensitive prostate cancer and other AR-driven malignancies. If successful, this compound could represent a new class of anti-cancer agents with superior efficacy and reduced side effects compared to current treatments.

In conclusion, 6b,21-Dihydroxy-Eplerenone, CAS No. 674781-15-8, stands at the forefront of innovative drug development due to its unique mechanism of action and promising therapeutic potential. With continued research and development efforts, this compound holds the promise of transforming treatment paradigms for various diseases rooted in steroid hormone signaling.